6-Amino-3-methylbenzimidazole-4-carboxylic acid;dihydrochloride

• IUPAC Name: 6-amino-3-methylbenzimidazole-4-carboxylic acid;dihydrochloride
• InChI: InChI=1S/C9H9N3O2.2ClH/c1-12-4-11-7-3-5(10)2-6(8(7)12)9(13)14;;/h2-4H,10H2,1H3,(H,13,14);2*1H
• InChI Key: SCGPYJQREPBBEB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=CC(=CC(=C21)C(=O)O)N.Cl.Cl
• Molecular Formula: C9H11Cl2N3O2
• Molecular Weight: 264.11 g/mol
• CAS No.: 2108527-81-5

Description

6-Amino-3-methylbenzimidazole-4-carboxylic acid;dihydrochloride is a useful research compound. Its molecular formula is C9H11Cl2N3O2 and its molecular weight is 264.11. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Applications

Research has demonstrated that derivatives of benzimidazole, including those structurally related to 6-Amino-3-methylbenzimidazole-4-carboxylic acid, exhibit significant antibacterial and antifungal activities. For instance, the synthesis and biological evaluation of N-substituted-3-chloro-2-azetidinones, derived from 2-aminobenzothiazole-6-carboxylic acid, showed good to moderate antibacterial activity against both Gram-positive and Gram-negative bacteria, although they were inactive against the fungal species tested (Chavan & Pai, 2007). Similarly, new derivatives of benzimidazole were synthesized and displayed potential antimicrobial activities, highlighting the versatility of benzimidazole-based compounds in developing new antibacterial agents (El-masry, Fahmy, & Abdelwahed, 2000).

Metal-Organic Frameworks (MOFs)

In the field of materials science, benzimidazole derivatives have been employed to assemble metal-organic frameworks (MOFs) with distinct structural features and luminescent properties. One study reported the synthesis of one- and two-dimensional Cd(II) metal-organic frameworks using benzimidazole-5-carboxylate and 5-methylbenzimidazole-6-carboxylic acid. These MOFs displayed blue emission in the solid state, with their luminescent properties being closely related to their specific structures (Yao, Che, & Zheng, 2008).

Polymer Chemistry

In polymer chemistry, benzimidazole and its derivatives serve as building blocks for creating novel hyperbranched polymers. A study on the synthesis and chain-end modification of a novel hyperbranched polymer containing alternating quinoxaline and benzoxazole repeat units utilized a new AB2 monomer derived from benzimidazole for polycondensation, leading to hyperbranched polymers with unique solution viscosity behavior and potential applications in various fields (Baek, Simko, & Tan, 2006).

Safety and Hazards

The safety data sheet for 3,5-Diaminobenzoic acid dihydrochloride, a related compound, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid dust formation, avoid breathing vapors, mist, or gas, and to use personal protective equipment.

Future Directions

Benzimidazole-based drug discovery and development is an attractive topic and draws more and more researchers to engage in this research area. An increasing number of imidazole and benzimidazole derivatives have been explored and related research is ongoing with infinite potentiality.